19-Nor-17-alpha-pregna-3,5-dien-20-yne-3,17-diol, diacetate
19-Nor-17-alpha-pregna-3,5-dien-20-yne-3,17-diol, diacetate
Brand Name:
Vulcanchem
CAS No.:
2205-78-9
VCID:
VC21191700
InChI:
InChI=1S/C24H30O4/c1-5-24(28-16(3)26)13-11-22-21-8-6-17-14-18(27-15(2)25)7-9-19(17)20(21)10-12-23(22,24)4/h1,6,14,19-22H,7-13H2,2-4H3/t19-,20+,21+,22-,23-,24-/m0/s1
SMILES:
CC(=O)OC1=CC2=CCC3C(C2CC1)CCC4(C3CCC4(C#C)OC(=O)C)C
Molecular Formula:
C₂₄H₃₀O₄
Molecular Weight:
382.5 g/mol
19-Nor-17-alpha-pregna-3,5-dien-20-yne-3,17-diol, diacetate
CAS No.: 2205-78-9
Cat. No.: VC21191700
Molecular Formula: C₂₄H₃₀O₄
Molecular Weight: 382.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 2205-78-9 |
|---|---|
| Molecular Formula | C₂₄H₃₀O₄ |
| Molecular Weight | 382.5 g/mol |
| IUPAC Name | [(8R,9S,10R,13S,14S,17R)-17-acetyloxy-17-ethynyl-13-methyl-2,7,8,9,10,11,12,14,15,16-decahydro-1H-cyclopenta[a]phenanthren-3-yl] acetate |
| Standard InChI | InChI=1S/C24H30O4/c1-5-24(28-16(3)26)13-11-22-21-8-6-17-14-18(27-15(2)25)7-9-19(17)20(21)10-12-23(22,24)4/h1,6,14,19-22H,7-13H2,2-4H3/t19-,20+,21+,22-,23-,24-/m0/s1 |
| Standard InChI Key | YEYKVQBNDAWJJW-ZUYVPRDGSA-N |
| Isomeric SMILES | CC(=O)OC1=CC2=CC[C@@H]3[C@@H]([C@H]2CC1)CC[C@]4([C@H]3CC[C@]4(C#C)OC(=O)C)C |
| SMILES | CC(=O)OC1=CC2=CCC3C(C2CC1)CCC4(C3CCC4(C#C)OC(=O)C)C |
| Canonical SMILES | CC(=O)OC1=CC2=CCC3C(C2CC1)CCC4(C3CCC4(C#C)OC(=O)C)C |
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